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Compound of Interest

Compound Name: ST-1006

Cat. No.: B15140489 Get Quote

The designation "1006" in the context of materials science refers to a specific grade of low-

carbon steel. This material is characterized by its chemical composition and mechanical

properties, which make it suitable for various industrial applications.

Chemical Composition of SAE 1006 Steel
The chemical composition of SAE 1006 steel is tightly controlled to ensure its desired

properties. The typical elemental ranges are summarized in the table below.

Element Percentage (%)

Carbon (C) ≤ 0.08

Manganese (Mn) 0.25 - 0.40

Phosphorus (P) ≤ 0.040

Sulfur (S) ≤ 0.050

Iron (Fe) Balance

This data is compiled from multiple sources specifying the chemical makeup of SAE 1006 steel.

[1]

Mechanical and Physical Properties of SAE 1006 Steel
The low carbon content of SAE 1006 steel results in a material that is highly ductile, formable,

and weldable.[2][3] Its mechanical and physical properties are detailed in the following tables.
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Mechanical Properties

Property Value

Tensile Strength 330 MPa

Yield Strength 285 MPa

Elongation at Break (in 50 mm) 20%

Reduction of Area 45%

Hardness, Brinell 95

Hardness, Knoop 113

Hardness, Rockwell B 55

Hardness, Vickers 97

Machinability 55%

Mechanical properties of AISI 1006 cold drawn carbon steel.[4]

Physical Properties

Property Value

Density 7.872 g/cm³

Physical properties of AISI 1006 carbon steel.[4]

Other Mentions of "1006" in Scientific Literature
While the predominant identification for "ST-1006" is steel, the search results included other

instances of "1006" in different scientific contexts. It is important to note that none of these refer

to a specific, standalone chemical compound designated as "ST-1006."

Genetics: The identifier "su1006" appears in the context of genetic research in the nematode

Caenorhabditis elegans. Specifically, it is part of the designation for a mutant allele, rol-

6(su1006), used in creating the TJ356 strain.[5]
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Clinical Trials: The number "1006" has been used as an abstract or identifier number in

clinical trial presentations. For instance, an extended follow-up of a study on "golcadomide

plus rituximab" in patients with relapsed or refractory follicular lymphoma was designated as

Abstract #1006.[6]

Academic Courses: The number "1006" is also used to designate academic course codes,

such as BIOL1006 for a course on "Life and Evolution".[7]

Conclusion
Based on a comprehensive search, there is no publicly available information on a chemical

compound with the specific identifier "ST-1006" that would be relevant to researchers,

scientists, and drug development professionals in the manner requested. The overwhelming

majority of references point to SAE 1006 steel. Therefore, the creation of an in-depth technical

guide on the chemical structure, properties, signaling pathways, and experimental protocols for

a chemical entity named "ST-1006" is not possible with the currently available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b15140489#st-1006-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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